1-[4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl]-2-hydroxyethanone

• IUPAC Name: 1-[4-[(2,4-difluorophenyl)methyl]piperazin-1-yl]-2-hydroxyethanone
• InChI: InChI=1S/C13H16F2N2O2/c14-11-2-1-10(12(15)7-11)8-16-3-5-17(6-4-16)13(19)9-18/h1-2,7,18H,3-6,8-9H2
• InChI Key: ZPFVKZOGKFOVSW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=C(C=C(C=C2)F)F)C(=O)CO
• Molecular Formula: C13H16F2N2O2
• Molecular Weight: 270.27 g/mol

Description

1-[4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl]-2-hydroxyethanone is a synthetic organic compound characterized by the presence of a piperazine ring substituted with a 2,4-difluorophenyl group and a hydroxyethanone moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl]-2-hydroxyethanone typically involves the following steps:

Formation of the Piperazine Intermediate: The piperazine ring is first synthesized or obtained commercially.

Substitution with 2,4-Difluorobenzyl Chloride: The piperazine is then reacted with 2,4-difluorobenzyl chloride under basic conditions to form the 2,4-difluorophenylmethyl-substituted piperazine.

Addition of Hydroxyethanone: Finally, the substituted piperazine is reacted with chloroacetone or a similar reagent to introduce the hydroxyethanone group.

Industrial Production Methods: Industrial production methods for this compound would likely involve optimization of the above synthetic steps to maximize yield and purity. This could include the use of continuous flow reactors, high-throughput screening of reaction conditions, and advanced purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions: 1-[4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl]-2-hydroxyethanone can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents like PCC (Pyridinium chlorochromate).

Reduction: The carbonyl group can be reduced back to a hydroxy group using reducing agents such as sodium borohydride.

Substitution: The piperazine ring can undergo nucleophilic substitution reactions, particularly at the nitrogen atoms.

Common Reagents and Conditions:

Oxidation: PCC, DMSO (Dimethyl sulfoxide) with oxalyl chloride.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Alkyl halides, acyl chlorides under basic or acidic conditions.

Major Products:

Oxidation: Formation of the corresponding ketone.

Reduction: Regeneration of the hydroxyethanone.

Substitution: Various substituted piperazine derivatives depending on the reagents used.

Scientific Research Applications

1-[4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl]-2-hydroxyethanone has several applications in scientific research:

Medicinal Chemistry: It is studied for its potential as a pharmacophore in the development of new drugs, particularly those targeting the central nervous system.

Biological Studies: Used in the study of receptor-ligand interactions, particularly in the context of neurotransmitter receptors.

Industrial Applications: Potential use as an intermediate in the synthesis of more complex organic molecules.

Mechanism of Action

The mechanism of action of 1-[4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl]-2-hydroxyethanone involves its interaction with specific molecular targets, such as neurotransmitter receptors. The piperazine ring is known to mimic the structure of natural neurotransmitters, allowing the compound to bind to and modulate the activity of these receptors. The presence of the 2,4-difluorophenyl group enhances binding affinity and specificity.

Comparison with Similar Compounds

1-[4-(2,4-Dichlorophenyl)piperazin-1-yl]-2-hydroxyethanone: Similar structure but with chlorine atoms instead of fluorine.

1-[4-(2,4-Difluorophenyl)piperazin-1-yl]-2-methoxyethanone: Similar structure but with a methoxy group instead of a hydroxy group.

Uniqueness: 1-[4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl]-2-hydroxyethanone is unique due to the specific combination of the 2,4-difluorophenyl group and the hydroxyethanone moiety, which imparts distinct chemical and biological properties. The presence of fluorine atoms can significantly influence the compound’s lipophilicity, metabolic stability, and binding interactions with biological targets.

This detailed overview should provide a comprehensive understanding of 1-[4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl]-2-hydroxyethanone, its synthesis, reactions, applications, and unique characteristics